Cas no 2137752-21-5 ([1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester
• CAS No: 2137752-21-5
• MF: C₁₆H₁₃BrF₂O₂
• MW: 355.174031019211
• CID: 5269380
• Update Time: 2025-08-05

[1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester

• Inchi： 1S/C16H13BrF2O2/c1-10-3-4-12(15(20)21-2)9-14(10)11-5-7-13(8-6-11)16(17,18)19/h3-9H,1-2H3
• InChI Key： KAQOJYKLTYERPK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(Br)(F)F)C=C2)=C(C)C=CC(C(OC)=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester

[1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester

The compound with CAS No. 2137752-21-5, commonly referred to as [1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of a carboxylic acid group at the 3-position of the biphenyl system introduces additional functional diversity, while the methyl ester group further enhances its chemical reactivity and solubility properties.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery and material science. The unique electronic properties of the biphenyl system make it an attractive scaffold for designing molecules with specific biological activities. For instance, researchers have explored the use of similar biphenyl-containing compounds in the development of new antibiotics and anticancer agents. The incorporation of a bromodifluoromethyl group at the 4' position adds a layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

The synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the biphenyl core through Suzuki-Miyaura coupling reactions and subsequent functionalization to introduce the bromodifluoromethyl and methyl ester groups. These reactions are typically carried out under controlled conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For example, researchers have demonstrated that similar biphenyl derivatives can serve as building blocks for constructing advanced materials with tailored electronic properties. In addition, the presence of fluorine atoms in the bromodifluoromethyl group may confer enhanced stability and lipophilicity to the molecule, making it suitable for use in drug delivery systems.

From an environmental perspective, understanding the degradation pathways and toxicity profile of [1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester is crucial for ensuring its safe handling and disposal. Recent studies have focused on evaluating its biodegradation potential under various environmental conditions. Initial findings suggest that while the compound exhibits moderate persistence in aqueous environments, it can undergo microbial degradation under specific conditions.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 4'-(bromodifluoromethyl)-6-methyl-, methyl ester represents a valuable addition to the arsenal of specialized organic compounds available for research and industrial applications. Its unique structure and functional groups make it a versatile building block for designing novel materials and pharmaceutical agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.